(1H-imidazol-2-yl)methanamine

• IUPAC Name: 1H-imidazol-2-ylmethanamine
• InChI: InChI=1S/C4H7N3/c5-3-4-6-1-2-7-4/h1-2H,3,5H2,(H,6,7)
• InChI Key: CRZDNISJUXVSKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N1)CN
• Molecular Formula: C4H7N3
• DSSTOX Substance ID: DTXSID30362547
• Molecular Weight: 97.12 g/mol
• CAS RN: 53332-80-2

Description

Synthesis Analysis

The synthesis of imidazole derivatives like "(1H-imidazol-2-yl)methanamine" often involves multicomponent reactions that offer high yields and broad substrate scope. For instance, imidazopyrazine derivatives, which share structural similarities with "this compound," are synthesized through one-pot three-component reactions involving imidazoles, aldehydes, and isocyanides in methanol at room temperature, showcasing the versatility and efficiency of such synthetic approaches (Galli et al., 2019).

Molecular Structure Analysis

The molecular structure of imidazole derivatives is characterized by the presence of a five-membered ring containing two nitrogen atoms. This structure confers unique electronic properties on the molecule, such as the ability to participate in hydrogen bonding and coordinate with metal ions, which is crucial for its reactivity and interaction with biological targets. The crystal structure analysis of related compounds, such as imidazole-4-imines, reveals significant molecular twists and specific intermolecular interactions, which are pivotal in determining their physical and chemical properties (Skrzypiec et al., 2012).

Scientific Research Applications

Synthesis of Novel Compounds

(1H-imidazol-2-yl)methanamine is used in various synthesis processes. A notable application includes the one-pot multicomponent synthesis of substituted imidazopyrazines, exploiting the nucleophilicity of the nitrogen atom in imidazoles (Galli et al., 2019). This process leads to imidazopyrazine derivatives with high yields, demonstrating the robustness of this methodology.

Characterization of Novel Derivatives

A series of novel N-(1H-benzo[d]imidazol-2-yl)methyl-5-[(hetero)aryl-1,3,4-oxadiazol-2yl]methanamine derivatives have been synthesized and characterized (Vishwanathan & Gurupadayya, 2014). These derivatives were developed through a condensation process and characterized using various spectral data, demonstrating the versatility of this compound in forming new chemical structures.

Cytotoxic Effects in Cancer Research

This compound derivatives, particularly in Pt(II) complexes, have shown significant cytotoxic effects on various human carcinoma cell lines (Ferri et al., 2013). These compounds have demonstrated the potential for future optimization in cancer treatment research.

Antimicrobial Activities

Compounds derived from this compound exhibit notable antimicrobial properties. For instance, the synthesized 2-alkanamino benzimidazole derivatives showed significant potency as antimicrobial agents, with 1H-benzo[d]imidazol-2-yl)methanamine being the most active compound (Ajani et al., 2016).

Corrosion Inhibition

The use of this compound derivatives in corrosion inhibition has been explored. Amino acid compounds, including derivatives of this compound, were studied as inhibitors for steel corrosion in acidic solutions. These studies involved electrochemical and theoretical approaches, highlighting the potential of these compounds in industrial applications (Yadav, Sarkar, & Purkait, 2015).

Fluorescence Properties for Technological Applications

Derivatives of this compound have been synthesized with properties like significant quantum yields and large Stokes’ shifts. These properties indicate potential applications in areas such as luminescent materials and sensors (Volpi et al., 2017).

Safety and Hazards

Safety data sheets suggest avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eye when handling "(1H-imidazol-2-yl)methanamine". It is also recommended to use personal protective equipment and ensure adequate ventilation.

Mechanism of Action

Target of Action

Imidazole derivatives have been known to exhibit a broad range of chemical and biological properties, making them important synthons in the development of new drugs .

Mode of Action

Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Result of Action

Imidazole derivatives have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. It is generally recommended to handle such compounds in a well-ventilated place, avoid formation of dust and aerosols, and use non-sparking tools to prevent fire caused by electrostatic discharge steam .

Biochemical Analysis

Biochemical Properties

(1H-imidazol-2-yl)methanamine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with certain enzymes involved in metabolic pathways, potentially acting as a substrate or inhibitor. The nature of these interactions can vary, but they often involve the formation of hydrogen bonds or other non-covalent interactions with the active sites of enzymes .

Cellular Effects

The effects of this compound on cellular processes are diverse. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, studies have shown that this compound can affect the proliferation and differentiation of certain cell types, potentially through its impact on signaling pathways such as the MAPK/ERK pathway . Additionally, it may alter the expression of genes involved in metabolic processes, thereby influencing cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it may inhibit enzymes by occupying their active sites, preventing substrate binding and subsequent catalytic activity . Alternatively, it can activate enzymes by inducing conformational changes that enhance their activity. These interactions can also lead to changes in gene expression, further influencing cellular function .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Its stability and degradation are important factors to consider. In vitro studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions such as high temperatures or extreme pH . Long-term effects on cellular function have also been observed, with some studies indicating potential cumulative effects on cell viability and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects such as enhanced metabolic activity or improved cellular function. At higher doses, it can lead to toxic or adverse effects, including cellular damage or impaired organ function . Threshold effects have been observed, where the compound’s impact significantly changes beyond a certain dosage level .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion into other metabolites. These interactions can affect metabolic flux and alter the levels of various metabolites within cells . Understanding these pathways is crucial for elucidating the compound’s overall impact on cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It may interact with transporters or binding proteins that facilitate its movement across cellular membranes . These interactions can influence the compound’s localization and accumulation within different cellular compartments, affecting its overall activity and function .

Subcellular Localization

The subcellular localization of this compound is an important aspect of its activity. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can impact its function, as the compound may exert different effects depending on its precise location within the cell .